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Compound of Interest

Compound Name: Aglaine B

Cat. No.: B15591331 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Aglaine B is a naturally occurring bisamide compound isolated from plants of the Aglaia genus.

This technical guide provides a concise summary of its core physicochemical properties. While

comprehensive biological data for Aglaine B remains limited in publicly accessible literature,

this document serves as a foundational resource, outlining its molecular identity. Further

research is warranted to fully elucidate its bioactivity and potential therapeutic applications.

Physicochemical Properties
Aglaine B has been identified and characterized with the following molecular and physical

properties. This data is essential for its use as a reference standard in analytical studies and as

a starting point for synthetic chemistry efforts.

Property Value Source

Molecular Formula C₃₆H₄₂N₂O₈ [1][2]

Molecular Weight 630.73 g/mol [1][2]

Class Bisamide [3]

Natural Source Aglaia argentea [3]

Biological Activity
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Currently, there is a notable absence of specific, in-depth biological activity data for Aglaine B
in peer-reviewed literature. However, the Aglaia genus, from which Aglaine B is derived, is a

rich source of bioactive compounds, particularly rocaglamides (also known as flavaglines) and

various triterpenoids.[4][5] These related compounds have demonstrated a range of biological

effects, including:

Cytotoxic Activity: Many compounds isolated from Aglaia species have shown potent

cytotoxicity against various cancer cell lines.[4][5]

Insecticidal Properties: Extracts from Aglaia plants and isolated constituents have been

investigated for their insecticidal effects.[4]

It is plausible that Aglaine B may exhibit similar biological activities, but dedicated

experimental studies are required to confirm this and to determine its potency and mechanism

of action.

Experimental Protocols
Due to the lack of published research detailing the biological activities of Aglaine B, specific

experimental protocols for its study are not available. However, researchers interested in

investigating this compound can adapt established methodologies used for characterizing

similar natural products.

General Workflow for Biological Screening
A logical workflow for the initial biological evaluation of Aglaine B is proposed below. This

workflow is designed to first assess its cytotoxic potential, a common activity for compounds

from this genus, and then to explore its mechanism of action.
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Figure 1. Proposed Experimental Workflow for Aglaine B
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Caption: Proposed workflow for the biological evaluation of Aglaine B.

Signaling Pathways
As the mechanism of action for Aglaine B is currently unknown, no specific signaling pathways

can be definitively associated with it. Should initial screenings reveal cytotoxic or other

biological activities, subsequent research would be necessary to identify the molecular targets

and signaling cascades involved.
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For illustrative purposes, should Aglaine B be found to induce apoptosis via a common

pathway, a hypothetical signaling cascade could be visualized as follows. This diagram is

purely speculative and serves as an example of how such a pathway could be represented.

Figure 2. Hypothetical Apoptotic Signaling Pathway
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Caption: Example of a hypothetical signaling pathway for Aglaine B.

Conclusion and Future Directions
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Aglaine B is a structurally defined bisamide from Aglaia argentea with a known molecular

formula and weight. While its biological profile is currently undefined, its origin suggests

potential for cytotoxic and other activities characteristic of compounds from this genus. The

scientific community is encouraged to undertake further investigation to uncover the biological

functions and therapeutic potential of this natural product. Future research should focus on

comprehensive screening for various biological activities, and for any identified activities,

subsequent studies should aim to elucidate the mechanism of action and relevant signaling

pathways.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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